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Compound of Interest

Compound Name: 1-Aminonaphthalene-6-acetonitrile

Cat. No.: B11907891 Get Quote

Disclaimer: Information regarding the specific compound 1-Aminonaphthalene-6-acetonitrile
is not readily available in the public domain. This guide provides a detailed overview of the

physicochemical properties, experimental protocols, and relevant workflows for two structurally

related and well-documented compounds: 1-Naphthaleneacetonitrile and 1-Aminonaphthalene.

Additionally, the isomer 6-aminonaphthalene-1-carbonitrile is identified by the CAS number

91135-41-0[1].

1-Naphthaleneacetonitrile
1-Naphthaleneacetonitrile is an organic intermediate utilized in the synthesis of compounds

such as 1-naphthylacetate and tert-butyl benzoates[2].

Physicochemical Properties
A summary of the key physicochemical properties of 1-Naphthaleneacetonitrile is presented in

the table below.
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Property Value Source

Molecular Formula C₁₂H₉N [3][4]

Molecular Weight 167.21 g/mol [3][4]

Melting Point 33-35 °C [4]

Boiling Point 191-194 °C at 18 mmHg [4]

Refractive Index n20/D 1.6192 [4]

Solubility

Insoluble in water. Sparingly

soluble in chloroform; slightly

soluble in dichloromethane

and methanol.

[4]

Appearance

Clear yellow to brown liquid

after melting, or a white to

yellow solid.

[4]

Storage
Sealed in a dry environment at

room temperature.
[4]

Experimental Protocols
Synthesis of 1-Naphthaleneacetonitrile

A common method for the synthesis of 1-Naphthaleneacetonitrile involves the reaction of 1-

chloromethyl naphthalene with sodium cyanide[2][4].

Materials:

1-chloromethyl naphthalene (695g)

Methanol (1500ml)

Water (475ml)

Sodium cyanide (350g)
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Procedure:

A mixture of 1-chloromethyl naphthalene, methanol, water, and sodium cyanide is prepared

in a reaction vessel.

The mixture is heated to boiling and refluxed with stirring for 2 hours.

Following the reaction, 1300ml of methanol is evaporated from the mixture.

The reaction mixture is then cooled.

The product is washed with water until neutral to yield 1-naphthylacetonitrile (670-680g).

Visualized Experimental Workflow
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Synthesis of 1-Naphthaleneacetonitrile
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A flowchart illustrating the synthesis of 1-Naphthaleneacetonitrile.

1-Aminonaphthalene (1-Naphthylamine)
1-Aminonaphthalene, also known as 1-Naphthylamine, is a significant chemical intermediate in

the production of various dyes, antioxidants, and herbicides[5]. It exists as white, needle-like

crystals that tend to turn red upon exposure to air and have a faint ammonia-like odor[5].

Physicochemical Properties
The physicochemical properties of 1-Aminonaphthalene are detailed in the table below.
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Property Value Source

Molecular Formula C₁₀H₉N [5][6][7]

Molecular Weight 143.19 g/mol [5][7][8]

Melting Point 47-50 °C [5]

Boiling Point 301 °C [5]

Density 1.114 g/mL at 25 °C [5]

Water Solubility
0.1698 g/100 mL; generally

considered insoluble.
[5]

pKa 3.92 at 25 °C [5]

Appearance
Light tan to purple flakes or

reddish crystal mass.
[5][9]

Storage Store below +30°C. [5]

Experimental Protocols
Analysis by Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

1-Aminonaphthalene can be analyzed as a process-related impurity in the synthesis of other

compounds, such as 1-fluoronaphthalene, using RP-HPLC[10][11].

Instrumentation and Conditions:

Chromatograph: Shimadzu HPLC with a photodiode array detector.

Column: Symmetry C18 (250 x 4.6 mm, 5 µm).

Mobile Phase A: A mixture of 0.01 M KH₂PO₄ buffer (pH 2.5), methanol, and acetonitrile in a

35:52:13 v/v/v ratio.

Mobile Phase B: A mixture of methanol and acetonitrile in an 80:20 v/v ratio.

Flow Rate: 1.0 mL/min.
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Detection Wavelength: 230 nm.

Column Temperature: 20°C.

Sample Preparation:

Accurately weigh and dissolve the sample containing the analyte in a 60:40 v/v mixture of

acetonitrile and water to achieve a known concentration.

Linearity:

The method demonstrates linearity for 1-aminonaphthalene in the concentration range of

0.075-5.000 µg/mL, with a correlation coefficient of 0.9998[10].

Visualized Analytical Workflow
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RP-HPLC Analysis of 1-Aminonaphthalene
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A flowchart for the analytical workflow of 1-Aminonaphthalene via RP-HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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